Cas no 1805919-13-4 (2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid
• CAS No: 1805919-13-4
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4872821
• Update Time: 2025-06-13

2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid

• Inchi： 1S/C8H3F3N2O2/c9-3-2-13-4(1-12)6(7(10)11)5(3)8(14)15/h2,7H,(H,14,15)
• InChI Key： FWYUKZSDIJCYOA-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C=1C(=O)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.2
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid

Recent Advances in the Study of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid (CAS: 1805919-13-4)

2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid (CAS: 1805919-13-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and cyano functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and biological activities, positioning it as a key candidate for further drug development.

The synthesis of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid has been a focal point of recent research. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity while reducing the environmental impact of the production process. The method involves a multi-step reaction sequence starting from 5-fluoropyridine-4-carboxylic acid, incorporating difluoromethylation and cyanation steps with high regioselectivity. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, recent in vitro studies have demonstrated the compound's potent inhibitory effects against a range of bacterial and fungal pathogens. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid exhibits significant activity against drug-resistant strains of Staphylococcus aureus and Candida albicans, with MIC values comparable to current first-line treatments. The mechanism of action appears to involve interference with essential metabolic pathways in microbial cells, though further research is needed to fully elucidate the molecular targets.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. Researchers have identified that the difluoromethyl group at the 3-position and the cyano group at the 2-position are critical for maintaining biological activity, while modifications to the carboxylic acid moiety can significantly alter the compound's pharmacokinetic properties. These findings, published in a 2023 issue of European Journal of Medicinal Chemistry, have guided the design of derivative compounds with improved bioavailability and target specificity.

Looking forward, the potential applications of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-4-carboxylic acid extend beyond antimicrobial uses. Preliminary studies suggest activity against certain cancer cell lines, particularly those with upregulated pyridine metabolism. Additionally, its unique chemical structure makes it a valuable building block for the synthesis of more complex pharmaceutical compounds. However, challenges remain in optimizing its delivery and minimizing potential off-target effects, areas that are currently under active investigation by several research groups worldwide.